Cas no 2034372-39-7 (1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide)

• Product Name: 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• CAS No: 2034372-39-7
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 6451566
• PubChem ID: 126852874
• Update Time: 2025-09-23

1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• 1,3,5-trimethyl-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• AKOS032466276
• F6525-5699
• 2034372-39-7
• 1,3,5-trimethyl-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide

• Inchi： 1S/C17H20N6O/c1-12-16(13(2)22(3)21-12)17(24)19-8-9-23-11-15(10-20-23)14-4-6-18-7-5-14/h4-7,10-11H,8-9H2,1-3H3,(H,19,24)
• InChI Key： JDCVZXYCMKLQDH-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN(C)C=1C)NCCN1C=C(C2C=CN=CC=2)C=N1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide

Comprehensive Analysis of 1,3,5-Trimethyl-N-{2-4-(Pyridin-4-yl)-1H-Pyrazol-1-ylethyl}-1H-Pyrazole-4-Carboxamide (CAS No. 2034372-39-7)

The compound 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide (CAS No. 2034372-39-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a pyrazole core with a pyridine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a modulator of specific biological pathways, which aligns with current trends in personalized medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's carboxamide group and pyridinyl-pyrazole linkage contribute to its binding affinity with various enzymes and receptors, a topic frequently searched by professionals in pharmacology and biochemistry. Its potential applications in kinase inhibition and signal transduction modulation are areas of active investigation.

The synthesis of CAS No. 2034372-39-7 involves multi-step organic reactions, including condensation and cyclization, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for preclinical studies. These methods are often queried by chemists seeking to optimize synthetic protocols or validate molecular structures.

From a commercial perspective, 1,3,5-trimethyl-N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide is available through specialized chemical suppliers, catering to academic and industrial research. Its stability under standard laboratory conditions makes it a practical choice for experimental workflows. Discussions about its solubility, storage requirements, and handling precautions are common in online forums, reflecting user concerns about practical usage.

Looking ahead, the exploration of CAS No. 2034372-39-7 in drug development pipelines highlights its versatility. Whether as a lead compound or a structural scaffold, its relevance in addressing unmet medical needs continues to grow. As the scientific community delves deeper into its mechanisms, this compound may soon feature in peer-reviewed publications and patent applications, further solidifying its importance in modern chemistry.